Cas no 1274903-92-2 ([3-Chloro-5-(trifluoromethyl)pyridin-2-yl] carbamimidothioate;hydrochloride)

• Product Name: [3-Chloro-5-(trifluoromethyl)pyridin-2-yl] carbamimidothioate;hydrochloride
• CAS No: 1274903-92-2
• MF: C₇H₆Cl₂F₃N₃S
• MW: 292.10884809494
• MDL: MFCD01114509
• CID: 4692676
• Update Time: 2025-10-25

[3-Chloro-5-(trifluoromethyl)pyridin-2-yl] carbamimidothioate;hydrochloride Chemical and Physical Properties

Names and Identifiers

• {[3-chloro-5-(trifluoromethyl)pyridin-2-yl]sulfanyl}methanimidamide hydrochloride
• (3-Chloro-5-(trifluoromethyl)(2-pyridyl))thiocarboxamidine, hydrochloride
• [3-Chloro-5-(trifluoromethyl)pyridin-2-yl] carbamimidothioate;hydrochloride

• MDL： MFCD01114509
• Inchi： 1S/C7H5ClF3N3S.ClH/c8-4-1-3(7(9,10)11)2-14-5(4)15-6(12)13;/h1-2H,(H3,12,13);1H
• InChI Key： RGTZBZNFUMIFHI-UHFFFAOYSA-N
• SMILES： ClC1=C(N=CC(C(F)(F)F)=C1)SC(=N)N.Cl

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 248
• Topological Polar Surface Area: 88.1

Additional information on [3-Chloro-5-(trifluoromethyl)pyridin-2-yl] carbamimidothioate;hydrochloride

Comprehensive Guide to [3-Chloro-5-(trifluoromethyl)pyridin-2-yl] carbamimidothioate;hydrochloride (CAS No. 1274903-92-2)

[3-Chloro-5-(trifluoromethyl)pyridin-2-yl] carbamimidothioate;hydrochloride (CAS 1274903-92-2) is a specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique trifluoromethyl and chloro substituents, has garnered attention for its potential in drug discovery and crop protection. Its molecular structure, featuring a carbamimidothioate group, contributes to its reactivity and versatility in synthetic chemistry.

The growing interest in fluorinated pyridines like [3-Chloro-5-(trifluoromethyl)pyridin-2-yl] carbamimidothioate;hydrochloride stems from their enhanced metabolic stability and bioavailability, making them valuable in medicinal chemistry. Researchers are particularly focused on its role in developing kinase inhibitors and antimicrobial agents, addressing global health challenges such as antibiotic resistance. The compound's CAS 1274903-92-2 is frequently searched in scientific databases, reflecting its relevance in cutting-edge research.

In agrochemical applications, [3-Chloro-5-(trifluoromethyl)pyridin-2-yl] carbamimidothioate;hydrochloride is explored for its potential as a pesticide intermediate. The trifluoromethyl group enhances the lipophilicity of molecules, improving their penetration into plant tissues. This aligns with the increasing demand for sustainable crop protection solutions, a hot topic in agricultural science. Farmers and researchers alike seek compounds like CAS 1274903-92-2 to develop next-generation pesticides with reduced environmental impact.

Synthetic routes to [3-Chloro-5-(trifluoromethyl)pyridin-2-yl] carbamimidothioate;hydrochloride often involve nucleophilic substitution and condensation reactions. The compound's hydrochloride salt form improves its solubility, facilitating its use in various formulations. Recent publications highlight its utility in constructing heterocyclic scaffolds, a key area in organic chemistry. Laboratories worldwide are optimizing protocols for CAS 1274903-92-2 synthesis to meet the rising demand from both academia and industry.

The market for fluorinated pyridine derivatives like [3-Chloro-5-(trifluoromethyl)pyridin-2-yl] carbamimidothioate;hydrochloride is expanding, driven by advancements in precision agriculture and targeted drug delivery. Suppliers of CAS 1274903-92-2 are scaling up production to cater to pharmaceutical and agrochemical sectors. Quality control measures, including HPLC purity analysis and spectroscopic characterization, ensure the compound meets rigorous research standards. This attention to quality makes 1274903-92-2 a reliable choice for high-stakes applications.

Environmental and safety studies on [3-Chloro-5-(trifluoromethyl)pyridin-2-yl] carbamimidothioate;hydrochloride emphasize its biodegradation pathways and ecotoxicological profile. Regulatory bodies are evaluating its suitability for large-scale use, particularly in green chemistry initiatives. The compound's CAS number 1274903-92-2 appears in regulatory databases, underscoring its compliance with international chemical safety protocols. These evaluations are crucial for its adoption in sustainable industrial processes.

Future research directions for [3-Chloro-5-(trifluoromethyl)pyridin-2-yl] carbamimidothioate;hydrochloride include exploring its structure-activity relationships and derivatization potential. Computational chemists are employing molecular docking studies to predict its interactions with biological targets. The versatility of CAS 1274903-92-2 positions it as a promising candidate for multi-target therapeutics, a trending approach in drug development. Its pyridine core continues to inspire innovations across chemical disciplines.

For researchers sourcing [3-Chloro-5-(trifluoromethyl)pyridin-2-yl] carbamimidothioate;hydrochloride, verifying the CAS 1274903-92-2 authenticity is essential. Reputable suppliers provide certificates of analysis and MSDS documentation, ensuring transparency in the supply chain. The compound's storage typically requires anhydrous conditions to maintain stability, a consideration for long-term research projects. Proper handling of 1274903-92-2 guarantees reproducible results in experimental settings.

In conclusion, [3-Chloro-5-(trifluoromethyl)pyridin-2-yl] carbamimidothioate;hydrochloride (CAS 1274903-92-2) represents a compelling case study in functionalized pyridine chemistry. Its applications span from pharmaceutical intermediates to agrochemical precursors, reflecting the interdisciplinary nature of modern chemical research. As scientific inquiries into fluorinated compounds intensify, CAS 1274903-92-2 will undoubtedly remain a compound of significant interest and utility.